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Compound of Interest

Compound Name: Oleyl palmitamide

Cat. No.: B099668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleyl palmitamide (OP) is an endogenous fatty acid amide belonging to the class of N-acyl

amides, a group of lipid signaling molecules with diverse biological activities. Due to its

lipophilic nature, in vivo studies of OP require careful formulation to ensure bioavailability and

consistent results. These application notes provide detailed protocols for the formulation and

administration of oleyl palmitamide for in vivo research in rodent models.

Data Presentation
Physicochemical Properties of Oleyl Palmitamide

Property Value Source

Molecular Formula C₃₄H₆₇NO --INVALID-LINK--

Molecular Weight 505.9 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Solubility
Poorly soluble in water.

Soluble in organic solvents.

General knowledge of long-

chain fatty acid amides

Recommended Formulation Components
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Component Function
Recommended
Concentration

Notes

Oleyl Palmitamide
Active Pharmaceutical

Ingredient

1-10 mg/kg (dose-

dependent)

Final concentration in

the vehicle should be

determined by dose-

response studies.

Sesame Oil
Vehicle (for IP

injection)
q.s. to final volume

A commonly used,

well-tolerated vehicle

for lipophilic

compounds.[1]

Tween 80 Surfactant/Emulsifier 5-10% (v/v)

Helps to create a

stable oil-in-water

emulsion for oral

gavage.

PEG 400 Co-solvent 10-20% (v/v)

Can be used to

improve the solubility

of lipophilic drugs.[2]

Sterile Saline (0.9%) Aqueous phase q.s. to final volume

For creating an

emulsion for oral

administration.

Experimental Protocols
Formulation Protocol for Intraperitoneal (IP) Injection
This protocol describes the preparation of an oil-based solution of oleyl palmitamide for

intraperitoneal administration in rodents.

Materials:

Oleyl palmitamide (powder)

Sesame oil (sterile, pharmaceutical grade)

Sterile glass vials
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Sterile magnetic stir bar

Magnetic stir plate

Sterile syringes and needles (25-27 gauge)

Procedure:

Weighing: Accurately weigh the required amount of oleyl palmitamide in a sterile glass vial.

Solubilization: Add the calculated volume of sterile sesame oil to the vial.

Mixing: Add a sterile magnetic stir bar to the vial and place it on a magnetic stir plate. Stir the

mixture at a low to medium speed until the oleyl palmitamide is completely dissolved.

Gentle warming (to 37°C) may be applied to aid dissolution, but the stability of the compound

at elevated temperatures should be considered.

Sterilization: The final formulation should be prepared under aseptic conditions. If necessary,

the vehicle can be sterilized by filtration through a 0.22 µm filter before adding the

compound.

Storage: Store the formulation in a sterile, sealed vial at 4°C, protected from light. Before

each use, allow the solution to come to room temperature and vortex briefly to ensure

homogeneity.

Formulation Protocol for Oral Gavage
This protocol describes the preparation of an oil-in-water emulsion of oleyl palmitamide for

oral administration in rodents.

Materials:

Oleyl palmitamide (powder)

Sesame oil (or other suitable oil)

Tween 80
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PEG 400 (optional co-solvent)

Sterile saline (0.9%)

Sterile conical tubes

Homogenizer or sonicator

Sterile gavage needles (20-22 gauge for mice, 18-20 gauge for rats)

Procedure:

Oil Phase Preparation: Dissolve the weighed amount of oleyl palmitamide in sesame oil as

described in the IP formulation protocol.

Aqueous Phase Preparation: In a separate sterile conical tube, prepare the aqueous phase

by mixing Tween 80 (and PEG 400 if used) with sterile saline.

Emulsification: Slowly add the oil phase to the aqueous phase while continuously mixing

using a homogenizer or sonicator. Continue the process until a stable, milky-white emulsion

is formed.

Volume Adjustment: Adjust the final volume with sterile saline to achieve the desired final

concentration of oleyl palmitamide.

Storage: Store the emulsion at 4°C. Before each use, bring to room temperature and vortex

thoroughly to ensure a uniform suspension.

In Vivo Administration Protocols
Intraperitoneal (IP) Injection in Mice:

Animal Restraint: Properly restrain the mouse to expose the abdominal area.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid

the cecum.[3]
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Needle Insertion: Use a 25-27 gauge needle. Insert the needle at a 30-45 degree angle into

the peritoneal cavity.[3][4]

Aspiration: Gently pull back the plunger to ensure no fluid (blood or urine) is aspirated, which

would indicate incorrect placement.[4]

Injection: Slowly inject the formulated oleyl palmitamide solution. The maximum

recommended injection volume for a mouse is typically 10 ml/kg.[3]

Post-injection Monitoring: Observe the animal for any signs of distress after the injection.

Oral Gavage in Mice:

Animal Restraint: Gently but firmly restrain the mouse, ensuring the head and body are in a

straight line to facilitate passage of the gavage needle.

Needle Measurement: Measure the gavage needle from the tip of the mouse's nose to the

last rib to determine the correct insertion depth.

Needle Insertion: Gently insert the gavage needle into the mouth and advance it along the

roof of the mouth towards the esophagus. The needle should pass smoothly without

resistance.

Compound Administration: Once the needle is correctly positioned in the stomach, slowly

administer the oleyl palmitamide emulsion. The recommended maximum oral gavage

volume for mice is 10 ml/kg.[5]

Needle Removal: Slowly withdraw the gavage needle.

Post-gavage Monitoring: Monitor the animal for any signs of respiratory distress or

discomfort.

Mandatory Visualizations
Experimental Workflow for In Vivo Study of Oleyl
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Caption: Workflow for the formulation, administration, and analysis of oleyl palmitamide in

vivo.
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Caption: A postulated signaling pathway for oleyl palmitamide based on related N-acyl

amides.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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